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Compound of Interest

Compound Name: Strontium nitride

Cat. No.: B576871

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the best practices for storing and handling air-sensitive
strontium nitride (SrsN2). Adherence to these guidelines is critical for ensuring experimental
success, maintaining material integrity, and ensuring laboratory safety.

Frequently Asked Questions (FAQSs)

Q1: What is strontium nitride and why is it considered air-sensitive?

Al: Strontium nitride (SrsN2) is an inorganic ionic compound with the chemical formula SrsN-2.
[1][2] It appears as a golden-yellow to dark brown or black crystalline solid.[1][3] Strontium
nitride is highly reactive and sensitive to both moisture and oxygen in the air.[2][3] It readily
reacts with water, including atmospheric moisture, in a process called hydrolysis, to produce
strontium hydroxide (Sr(OH)z) and ammonia (NHs) gas.[1][4] This reaction degrades the
material and can create a hazardous laboratory environment due to the release of ammonia.[3]

Q2: What are the primary hazards associated with handling strontium nitride?
A2: The main hazards of strontium nitride include:

o Reactivity with Water: It reacts violently with water to release flammable and toxic ammonia
gas.[5][6][7]
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e Health Hazards: Strontium nitride can be harmful if inhaled, swallowed, or comes into
contact with skin.[6] It may cause skin and eye irritation, as well as respiratory irritation.[6][8]

» Flammability: While the material itself is not flammable, its reaction with water produces
flammable gas.[5][7]

Q3: What is the proper way to store strontium nitride?

A3: Strontium nitride must be stored in a tightly sealed container in a cool, dry, and well-
ventilated place, away from any source of moisture.[3][6] The ideal storage method is under an
inert atmosphere, such as argon or nitrogen, to prevent any contact with air and humidity.[3][9]
A glovebox or a desiccator containing a suitable drying agent are highly recommended for
storage.[9][10]

Q4: What type of personal protective equipment (PPE) should be worn when handling
strontium nitride?

A4: When handling strontium nitride, it is imperative to wear appropriate personal protective
equipment (PPE) to prevent exposure. This includes:

o Eye Protection: Chemical safety goggles or a face shield.[6][8]

o Skin Protection: Impervious gloves (such as nitrile or neoprene) and a lab coat or protective
clothing.[6][11]

» Respiratory Protection: In situations where dust may be generated, a NIOSH-approved
respirator is necessary.[6][8]

Troubleshooting Guides
Problem: My strontium nitride powder has changed color and/or has a strong ammonia smell.

e Cause: This is a clear indication of decomposition due to exposure to moisture and air. The
ammonia smell is a result of the hydrolysis reaction.[1][3]

¢ Solution: The contaminated material is likely no longer suitable for most applications. It
should be disposed of according to your institution's hazardous waste disposal procedures.
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To prevent this in the future, stringently follow the recommended storage and handling
protocols, ensuring the material is always kept under a dry, inert atmosphere.[9][12]

Problem: | observe poor reactivity or inconsistent results in my experiments using strontium
nitride.

e Cause: This could be due to partial degradation of the strontium nitride. Even small
amounts of exposure to air can lead to the formation of strontium oxide and strontium
hydroxide impurities, which can interfere with your reaction.[1][13]

e Solution:

o Verify Storage Conditions: Ensure that your storage container is airtight and that the inert
atmosphere is maintained.[9]

o Handle Exclusively in an Inert Environment: All weighing and transferring of strontium
nitride should be performed inside a glovebox with low oxygen and moisture levels (<1
ppm is ideal).[14][15]

o Use Fresh Material: If you suspect your current stock is compromised, it is best to use a
fresh, unopened container of strontium nitride.

Problem: The pressure in my reaction vessel increases unexpectedly after adding strontium
nitride.

o Cause: If your reaction solvent or other reagents contain trace amounts of water, the
strontium nitride will react to produce ammonia gas, leading to a pressure buildup.[1]

e Solution:

o Use Anhydrous Solvents and Reagents: Ensure all solvents and reagents are rigorously
dried and de-gassed before use.[16]

o Work in an Inert Atmosphere: Assembling your reaction apparatus inside a glovebox will
minimize the introduction of atmospheric moisture.[14]
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o Ventilation: Ensure your reaction setup has a proper pressure relief system, such as a

bubbler, to safely vent any gas produced.[12]

Data Presentation

Table 1: Physical and Chemical Properties of Strontium Nitride

Property Value Reference
Chemical Formula SraN2 [2]
Molar Mass 290.87 g/mol [1]
Golden-yellow to dark
Appearance ) ) [11[3]
brown/black crystalline solid
Melting Point ~1200 °C [1]
Density 3.87 g/lcm3 at 25 °C [1]
o Reacts to form Sr(OH)2 and
Reactivity with Water [1114]
NH3s
Table 2: Recommended Storage and Handling Conditions
Parameter Recommendation Reference
Atmosphere Inert (Argon or Nitrogen) [319]
Temperature Cool, ambient [3]
Humidity Dry, avoid all moisture [51[6]
) ) Glovebox (<1 ppm Oz, <1 ppm
Handling Environment [14][15]

H20)

Experimental Protocols

Protocol 1: Handling and Weighing Strontium Nitride in a Glovebox
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Preparation: Ensure the glovebox is purged and has a stable inert atmosphere (e.g., argon
or nitrogen) with oxygen and moisture levels below 1 ppm.[14][15]

Transfer Materials: Introduce the sealed container of strontium nitride, a clean, dry
weighing boat or vial, and a spatula into the glovebox antechamber.

Evacuate and Refill: Evacuate and refill the antechamber with the inert glovebox gas at least
three times to remove any atmospheric contaminants.[14]

Transfer into Glovebox: Once the antechamber is purged, bring the materials into the main
glovebox chamber.

Equilibration: Allow the strontium nitride container to equilibrate to the glovebox
temperature before opening to prevent condensation.

Weighing: Carefully open the container and use the spatula to transfer the desired amount of
strontium nitride to the weighing boat or vial on a tared balance inside the glovebox.

Sealing: Immediately and securely seal the main strontium nitride container. Also, seal the
container with the weighed sample.

Cleanup: Clean any spills within the glovebox immediately using appropriate methods.

Removal from Glovebox: Transfer the sealed containers out of the glovebox via the
antechamber, following the proper evacuation and refilling procedure.[14]

Mandatory Visualizations
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Caption: Workflow for the proper storage and handling of strontium nitride.
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Caption: Logical diagram illustrating the decomposition of strontium nitride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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